![molecular formula C19H21N3O2S B2736302 4-{3-[4-(Methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one CAS No. 2097916-16-8](/img/structure/B2736302.png)
4-{3-[4-(Methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one
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Description
4-{3-[4-(Methylsulfanyl)phenyl]propanoyl}-1-(pyridin-3-yl)piperazin-2-one is a useful research compound. Its molecular formula is C19H21N3O2S and its molecular weight is 355.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antitumor Activity
A series of compounds including those with a similar structural motif to the specified chemical have been synthesized and evaluated for their antitumor activity. For instance, compounds with specific substituents demonstrated potent cytotoxicity in vitro and significant antitumor activity in vivo against several cancer cells, without causing undesirable effects in mice (Naito et al., 2005).
Metabolic Pathways
Research into the oxidative metabolism of similar novel antidepressants has revealed the involvement of various cytochrome P450 enzymes. This study aids in understanding the metabolic pathways of these compounds in humans, potentially guiding the development of more effective and safer therapeutic agents (Hvenegaard et al., 2012).
Antibacterial Activities
Derivatives of 4-phenyl-1,2,4-triazoline-5-thione, with modifications including piperazine derivatives, have been screened for their antibacterial activities. This research contributes to the search for new antibacterial agents amid growing antibiotic resistance (Pitucha et al., 2005).
Antiarrhythmic and Antihypertensive Effects
Studies on 1-substituted pyrrolidin-2-one and pyrrolidine derivatives, including those with a 3-(4-arylpiperazin-1-yl)propyl moiety, have shown promising antiarrhythmic and antihypertensive activities. These effects are attributed to their alpha-adrenolytic properties, indicating potential applications in cardiovascular disease management (Malawska et al., 2002).
Novel Synthesis Methods
Research has also explored new synthesis methods for derivatives of this chemical structure, demonstrating efficient pathways to novel compounds with potential therapeutic applications. For example, a microwave-assisted synthesis method has been developed for polysubstituted 4H-pyran derivatives, showing significant anticancer activity (Hadiyal et al., 2020).
Properties
IUPAC Name |
4-[3-(4-methylsulfanylphenyl)propanoyl]-1-pyridin-3-ylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2S/c1-25-17-7-4-15(5-8-17)6-9-18(23)21-11-12-22(19(24)14-21)16-3-2-10-20-13-16/h2-5,7-8,10,13H,6,9,11-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIOGZEPSVONJOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CCC(=O)N2CCN(C(=O)C2)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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